Cas no 112683-63-3 (4-tert-butyl-1,3-oxazole-2-thiol)

• Product Name: 4-tert-butyl-1,3-oxazole-2-thiol
• CAS No: 112683-63-3
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 2609328
• PubChem ID: 14003340
• Update Time: 2025-04-21

4-tert-butyl-1,3-oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3H-1,3-oxazole-2-thione
• 4-tert-butyl-1,3-oxazole-2-thiol
• MEA68363
• DTXSID30554066
• AKOS026736846
• Z2941377518
• DTXCID30504849
• AT18540
• SCHEMBL6807997
• 112683-63-3
• 4-tert-Butyl-1,3-oxazole-2(3H)-thione
• EN300-1072872
• 2(3H)-Oxazolethione, 4-(1,1-dimethylethyl)-
• 4-(tert-Butyl)oxazole-2-thiol
• 4-t-butyl-2(3h)-oxazolethione

• Inchi： 1S/C7H11NOS/c1-7(2,3)5-4-9-6(10)8-5/h4H,1-3H3,(H,8,10)
• InChI Key： QPLZPSQXPYQKQT-UHFFFAOYSA-N
• SMILES： S=C1NC(=CO1)C(C)(C)C

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles